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Introduction

VH101 (22) is a synthetic small molecule ligand that targets the von Hippel-Lindau (VHL) E3
ubiquitin ligase.[1][2] As a VHL ligand, VH101 (22) can be incorporated into Proteolysis
Targeting Chimeras (PROTACS), which are heterobifunctional molecules designed to induce
the degradation of specific target proteins.[1] PROTACSs function by simultaneously binding to
an E3 ligase and a target protein, thereby facilitating the ubiquitination and subsequent
proteasomal degradation of the target protein. VH101 (22) itself has been observed to
decrease cell proliferation at a concentration of 150 pM, although some off-target cytotoxicity
has been noted.[1]

These application notes provide detailed protocols for utilizing VH101 (22) in cell culture to
assess its biological activity, including its effects on cell proliferation, apoptosis, and cell cycle
progression.

Mechanism of Action: VHL-Mediated Protein
Degradation

The von Hippel-Lindau (VHL) protein is a component of an E3 ubiquitin ligase complex. This
complex is responsible for targeting the alpha subunit of the Hypoxia-Inducible Factor (HIF-1a)
for degradation under normoxic conditions. VH101 (22) mimics the binding of HIF-1a to VHL,
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allowing it to recruit the VHL E3 ligase complex.[1] When incorporated into a PROTAC, the
VH101 (22) moiety binds to VHL, while the other end of the PROTAC binds to a specific protein
of interest, leading to its targeted degradation.
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VH101 (22) in PROTAC-Mediated Protein Degradation
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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